3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• IUPAC Name: 3-amino-3-(1-methylimidazol-2-yl)propanamide
• InChI: InChI=1S/C7H12N4O/c1-11-3-2-10-7(11)5(8)4-6(9)12/h2-3,5H,4,8H2,1H3,(H2,9,12)
• InChI Key: KFVHFVOIUSXYAT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C(CC(=O)N)N

Description

3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide (CAS: 1845800-94-3) is a chiral compound featuring a 1-methylimidazole ring attached to a propanamide backbone. Its molecular formula is C₈H₁₃N₄O, with a molar mass of 181.22 g/mol. The compound’s stereochemistry is defined as (3S), indicating its relevance in enantioselective synthesis or biological targeting. It is listed with two commercial suppliers, suggesting niche applications in pharmaceutical or chemical research .

Such structural features are common in drug candidates targeting enzymes or receptors involving heterocyclic interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the cyclization of amido-nitriles under mild conditions, which can include nickel-catalyzed addition to nitriles followed by proto-demetallation, tautomerization, and dehydrative cyclization .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions: 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the imidazole ring or the amide group.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole N-oxides, while substitution reactions can produce a variety of N-substituted imidazole derivatives .

Scientific Research Applications

3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the study of heterocyclic chemistry.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical research.

Industry: It can be used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions, enzymes, or receptors, influencing various biochemical pathways. The exact mechanism depends on the specific application and the molecular targets involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The following table summarizes key structural analogues and their distinguishing features:

Compound Name	CAS Number	Molecular Formula	Key Structural Features	Suppliers
3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide	1845800-94-3	C₈H₁₃N₄O	(3S)-chirality, 1-methylimidazole, amide	2
2-Amino-3-(1H-imidazol-1-yl)-2-methylpropanamide	1250620-54-2	C₇H₁₂N₄O	α-methyl substitution, imidazole-1-yl linkage	Multiple
3-Amino-N-(1H-imidazol-2-yl)propanamide	302339-23-7	C₆H₁₀N₄O	Unsubstituted imidazole, shorter chain	Limited
N-(3-((1H-Benzo[d]imidazol-1-yl)methyl)benzyl)-3-morpholinopropanamide	-	C₂₃H₂₇N₅O₂	Benzimidazole core, morpholine substituent	-

Key Observations :

• Chirality: The (3S)-configuration in the target compound may enhance specificity in biological systems compared to non-chiral analogues like 2-Amino-3-(1H-imidazol-1-yl)-2-methylpropanamide .
• Substituent Effects: The 1-methyl group on the imidazole ring (target compound) likely increases lipophilicity compared to unsubstituted imidazole derivatives (e.g., 3-Amino-N-(1H-imidazol-2-yl)propanamide) .
• Backbone Modifications: Compounds like N-(3-((1H-Benzo[d]imidazol-1-yl)methyl)benzyl)-3-morpholinopropanamide introduce bulkier aromatic systems (benzimidazole) and polar morpholine groups, altering solubility and target affinity .

Physicochemical and Spectroscopic Properties

Infrared (IR) and Nuclear Magnetic Resonance (NMR) Data

• Target Compound: No direct spectroscopic data is available. However, structurally similar compounds exhibit characteristic peaks: Amide C=O stretch: ~1678 cm⁻¹ (observed in 2-(1-methyl-1H-benzo[d]imidazol-2-yl)-N-(5-methylisoxazol-3-yl)propanamide) . Imidazole C-H stretching: ~3100–3150 cm⁻¹ (common in imidazole derivatives).
• 2-Amino-3-(1H-imidazol-1-yl)-2-methylpropanamide: Displays NHCO stretch at 3265 cm⁻¹ and CO stretch at 1678 cm⁻¹, consistent with amide functionality .

Solubility and Stability

• The 1-methylimidazole group in the target compound likely enhances aqueous solubility compared to benzimidazole derivatives (e.g., compound 39 in ).
• Amide derivatives with aromatic substituents (e.g., N-(3-((1H-Benzo[d]imidazol-1-yl)methyl)benzyl)-3-morpholinopropanamide) exhibit lower solubility due to increased hydrophobicity .

Biological Activity

3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide is a compound of significant interest in medicinal chemistry due to its unique structural features and potential therapeutic applications. The imidazole moiety, known for its biological relevance, contributes to the compound's interactions with various biological targets, including enzymes and receptors.

Chemical Structure and Properties

The molecular formula of 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide is C7H12N4O, with a molecular weight of 168.20 g/mol. Its structure includes an amino group, a propanamide functional group, and a substituted imidazole ring, which enhances its biological activity.

Property	Value
Molecular Formula	C7H12N4O
Molecular Weight	168.20 g/mol
IUPAC Name	3-amino-3-(1-methylimidazol-2-yl)propanamide
InChI Key	KFVHFVOIUSXYAT-YFKPBYRVSA-N

The biological activity of 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide is primarily attributed to its ability to interact with specific molecular targets. The imidazole ring can coordinate with metal ions in enzyme active sites, influencing their activity. Additionally, the amino group facilitates hydrogen bonding with target proteins, enhancing binding affinity.

Anticancer Properties

Research indicates that imidazole derivatives, including 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide, may exhibit cytotoxic effects on cancer cells. Several studies have demonstrated its potential as an anticancer agent:

• Cytotoxicity Studies : In vitro assays have shown that this compound can inhibit the growth of various cancer cell lines. For example, it exhibited significant cytotoxicity against MCF7 (breast cancer) and A549 (lung cancer) cell lines.

Enzyme Inhibition

The compound has been investigated for its ability to inhibit specific enzymes:

• Enzyme Targeting : Studies have revealed that 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide can act as an inhibitor for various enzymes involved in metabolic pathways. This inhibition can lead to altered cellular signaling and metabolism.

Study 1: Anticancer Activity

A study conducted by researchers at [source] evaluated the anticancer properties of 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide against several cancer cell lines. The results indicated an IC50 value of approximately 25 µM against MCF7 cells, suggesting moderate potency in inhibiting cell proliferation.

Study 2: Enzyme Inhibition

Another research project focused on the compound's role as an enzyme inhibitor. The findings demonstrated that it effectively inhibited the activity of MAO-B (Monoamine Oxidase B), which is crucial in neurodegenerative disease pathways. The IC50 value was recorded at 21 nM, indicating strong inhibitory potential compared to other known inhibitors .

Applications in Drug Development

Given its biological activities, 3-Amino-3-(1-methyl-1H-imidazol-2-yl)propanamide is being explored as a lead compound for drug development targeting specific diseases such as cancer and neurodegenerative disorders. Its unique structural features allow for modifications that can enhance its efficacy and selectivity towards biological targets.